12-Iodododecanoic acid
Overview
Description
12-Iodododecanoic acid (IDA) is a fatty acid derivative that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a halogenated derivative of dodecanoic acid, also known as lauric acid. The iodine atom in IDA makes it a useful tool for studying lipid metabolism and transport, as well as for investigating the effects of halogenation on fatty acid properties.
Scientific Research Applications
Enzyme Inactivation
12-Iodododecanoic acid has been studied for its role in enzyme inactivation. A notable example is its use in the inactivation of soybean lipoxygenase 1, where it acts as a time-dependent, irreversible inactivator. This inactivation requires lipid hydroperoxide and oxygen, suggesting the conversion of this compound into a more reactive species responsible for enzyme inactivation (Rotenberg et al., 1988).
Corrosion Inhibition
This compound has been explored as a corrosion inhibitor, particularly in the context of carbon steel. It acts as a mixed-type inhibitor and forms a self-assembled monolayer (SAM) on the steel surface, providing a hydrophobic barrier against corrosion. This SAM is amorphous and the process of its formation is spontaneous and reversible (Ghareba & Omanovic, 2010, 2011).
Biochemistry and Metabolism Studies
Studies involving this compound and related compounds have been conducted in the field of biochemistry and metabolism. For example, [17-123I]iodoheptadecanoic acid has been used to study myocardial metabolism, demonstrating its utility in identifying infarcted and ischemic regions in the heart (Freundlieb et al., 1980). Additionally, iodinated fatty acids, including this compound, have been used as probes to study the processing and function of myristylated proteins (Peseckis et al., 1993).
Nanocomposite and Polymer Science
This compound-related compounds have applications in nanocomposite and polymer science. For instance, nanocomposites based on polyamide-12 and layered silicates were synthesized and analyzed, demonstrating unique morphological and rheological properties (Hoffmann et al., 2000). Another study discussed the efficient conversion of polyamides to ω-hydroxy alkanoic acids, offering a new method for the chemical recycling of waste plastics (Kamimura et al., 2014).
Electrochemical Applications
This compound and related compounds have also been utilized in electrochemical applications. A study demonstrated the fabrication of a chemically modified electrode containing 12-molybdophosphoric acid for the amperometric detection of iodate (Song et al., 1999).
properties
IUPAC Name |
12-iodododecanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23IO2/c13-11-9-7-5-3-1-2-4-6-8-10-12(14)15/h1-11H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJVAKIKQYWNTKI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCCCC(=O)O)CCCCCI |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23IO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10327518 |
Source
|
| Record name | 12-Iodododecanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10327518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
71736-19-1 |
Source
|
| Record name | 12-Iodododecanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10327518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 12-Iodododecanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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